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Compound of Interest

Compound Name: Bambuterol hydrochloride

Cat. No.: B1667732 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. The proper disposal of chemical reagents,

such as bambuterol hydrochloride, is a critical component of this responsibility. Adherence to

correct disposal procedures not only ensures the safety of laboratory personnel but also

protects the environment and ensures regulatory compliance.

Bambuterol hydrochloride is recognized as being harmful if swallowed and may cause organ

damage through prolonged or repeated exposure.[1][2] Furthermore, it is classified as very

toxic to aquatic life with long-lasting effects.[1][2] Improper disposal can, therefore, lead to

significant environmental harm and potential regulatory violations.

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including bambuterol hydrochloride, is governed by

stringent regulations. In the United States, the primary regulatory body is the Environmental

Protection Agency (EPA), which enforces the Resource Conservation and Recovery Act

(RCRA).[3][4][5] The EPA's regulations, particularly Subpart P, provide specific management

standards for hazardous waste pharmaceuticals from healthcare facilities and prohibit the

sewering of such waste.[4][6]

It is crucial to treat all laboratory chemical waste as hazardous unless explicitly determined

otherwise by a qualified professional.[7] Given the aquatic toxicity of bambuterol
hydrochloride, it should be managed as a hazardous waste to ensure full compliance.
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Step-by-Step Disposal Protocol for Bambuterol
Hydrochloride
The following procedure outlines the essential steps for the safe and compliant disposal of

bambuterol hydrochloride from a laboratory setting.

1. Waste Identification and Segregation:

Treat all bambuterol hydrochloride waste, including pure chemical, contaminated labware

(e.g., vials, gloves, weighing paper), and solutions, as hazardous pharmaceutical waste.

This waste must be segregated from non-hazardous general laboratory waste.

Use designated, leak-proof, and clearly labeled waste containers.[8] For RCRA hazardous

pharmaceutical waste, black containers are often utilized.

2. Container Management:

Ensure waste containers are compatible with bambuterol hydrochloride. Avoid using metal

containers for acidic or basic solutions.[8]

Keep containers securely closed except when adding waste.[7]

Fill containers to no more than 90% of their capacity to prevent spills.[8]

Label the container clearly with "Hazardous Waste," the name "Bambuterol
Hydrochloride," and any other information required by your institution's hazardous waste

management program.

3. Storage:

Store the hazardous waste container in a designated, secure area away from general

laboratory traffic.[8]

The storage area should have secondary containment to manage any potential leaks.[8]
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Be mindful of regulatory limits on the amount of time hazardous waste can be stored on-site.

[8]

4. Disposal:

Do not dispose of bambuterol hydrochloride down the drain or in the regular trash.[4][7]

The EPA's Subpart P rule explicitly bans the sewering of hazardous pharmaceutical waste.[4]

Arrange for collection and disposal through your institution's Environmental Health and

Safety (EHS) or a licensed professional hazardous waste disposal company.[7][9][10] These

specialized companies are equipped to handle and treat chemical waste in accordance with

federal, state, and local regulations.[1][10]

Most pharmaceutical waste is treated by incineration at a licensed facility to ensure its

complete destruction.[4][5]

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Evacuate personnel from the immediate area and ensure adequate ventilation.[1][11]

Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and

protective clothing.[1]

Absorb liquid spills with an inert, finely-powdered material such as diatomite or universal

binders.[1]

For solid spills, carefully sweep up the material to avoid creating dust.[9][10]

Collect all contaminated materials in a suitable, closed container for disposal as hazardous

waste.[9]

Decontaminate the spill area and any affected equipment.[1]

Quantitative Data Summary
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For quick reference, the following table summarizes key data related to bambuterol
hydrochloride.

Property Value Reference

Chemical Formula C18H30ClN3O5 [1]

Molecular Weight 403.90 g/mol [1]

CAS Number 81732-46-9 [1]

Hazard Classifications
Acute toxicity, oral (Category

4)
[1][2]

Specific target organ toxicity,

repeated exposure (Category

2)

[1][2]

Hazardous to the aquatic

environment, long-term hazard

(Category 1)

[1]

Solubility in Water 33 mg/mL [9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

bambuterol hydrochloride waste in a laboratory setting.

Caption: Disposal workflow for bambuterol hydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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